N-[(4-fluorobenzoyl)oxy]-N-[(Z)-(4-morpholino-3-nitrophenyl)methylidene]amine

• IUPAC Name: [(Z)-(4-morpholin-4-yl-3-nitrophenyl)methylideneamino] 4-fluorobenzoate
• InChI: InChI=1S/C18H16FN3O5/c19-15-4-2-14(3-5-15)18(23)27-20-12-13-1-6-16(17(11-13)22(24)25)21-7-9-26-10-8-21/h1-6,11-12H,7-10H2/b20-12-
• InChI Key: VWXKTDNUMNEURA-NDENLUEZSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C=NOC(=O)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)/C=N\OC(=O)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C18H16FN3O5
• Molecular Weight: 373.3 g/mol

Description

N-[(4-fluorobenzoyl)oxy]-N-[(Z)-(4-morpholino-3-nitrophenyl)methylidene]amine, also known as FMO, is a nitrogen-containing heterocyclic compound that has gained considerable attention in recent years due to its potential applications in the fields of scientific research and drug development. FMO is a versatile compound with a wide range of properties that make it an attractive option for lab experiments and drug discovery.

Scientific Research Applications

Parkinson’s Disease Research

(Z)-{[4-(morpholin-4-yl)-3-nitrophenyl]methylidene}amino 4-fluorobenzoate: has been investigated as a leucine-rich repeat kinase 2 (LRRK2) inhibitor . LRRK2 is genetically linked to Parkinson’s disease (PD) through genome-wide association studies (GWAS). The most common LRRK2 mutation, G2019S, leads to increased kinase activity. .

Chemical Biology and Enzyme Inhibition

Beyond its specific applications, this compound serves as a valuable tool in chemical biology. Its unique structure allows researchers to study enzyme inhibition, protein-ligand interactions, and cellular signaling pathways. By elucidating its binding sites and mechanisms, scientists gain insights into broader drug discovery and design.